Cas no 1510144-60-1 (3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid)
3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid
- EN300-5208878
- 1510144-60-1
- 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid
-
- Inchi: 1S/C9H9NO3S/c11-9(12)7-1-2-10-3-8(7)14-6-4-13-5-6/h1-3,6H,4-5H2,(H,11,12)
- InChI Key: AFBOFYZJRGAJQA-UHFFFAOYSA-N
- SMILES: S(C1C=NC=CC=1C(=O)O)C1COC1
Computed Properties
- Exact Mass: 211.03031432g/mol
- Monoisotopic Mass: 211.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 84.7Ų
3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5208878-0.05g |
3-(oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid |
1510144-60-1 | 95% | 0.05g |
$229.0 | 2023-06-03 | |
| Enamine | EN300-5208878-0.1g |
3-(oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid |
1510144-60-1 | 95% | 0.1g |
$342.0 | 2023-06-03 | |
| Enamine | EN300-5208878-0.25g |
3-(oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid |
1510144-60-1 | 95% | 0.25g |
$487.0 | 2023-06-03 | |
| Enamine | EN300-5208878-0.5g |
3-(oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid |
1510144-60-1 | 95% | 0.5g |
$768.0 | 2023-06-03 | |
| Enamine | EN300-5208878-1.0g |
3-(oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid |
1510144-60-1 | 95% | 1g |
$986.0 | 2023-06-03 | |
| Enamine | EN300-5208878-2.5g |
3-(oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid |
1510144-60-1 | 95% | 2.5g |
$1931.0 | 2023-06-03 | |
| Enamine | EN300-5208878-5.0g |
3-(oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid |
1510144-60-1 | 95% | 5g |
$2858.0 | 2023-06-03 | |
| Enamine | EN300-5208878-10.0g |
3-(oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid |
1510144-60-1 | 95% | 10g |
$4236.0 | 2023-06-03 |
3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid
3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid (CAS No. 1510144-60-1): A Comprehensive Overview
3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid (CAS No. 1510144-60-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid.
Chemical Structure and Properties
3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid is a heterocyclic compound with a molecular formula of C9H9NOS2. The molecule consists of a pyridine ring substituted with a carboxylic acid group at the 4-position and an oxetane sulfanyl group at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the compound. The oxetane ring, in particular, is known for its strain energy and reactivity, which can influence the compound's biological activity.
The compound is typically synthesized through a multi-step process involving the reaction of an appropriate pyridine derivative with an oxetane sulfide. The synthesis route can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production.
Synthesis Methods
The synthesis of 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid has been explored using various methodologies. One common approach involves the reaction of 4-chloropyridine-3-carbonitrile with 3-mercaptooxetane in the presence of a base such as potassium carbonate. The resulting nitrile intermediate is then hydrolyzed to form the carboxylic acid. This method has been reported to yield high purity products with good yields.
An alternative synthetic route involves the coupling of 4-bromopyridine-3-carbonitrile with 3-thiooxetane using palladium-catalyzed cross-coupling reactions. This method offers advantages in terms of scalability and versatility, allowing for the introduction of various substituents on the pyridine ring.
Biological Activities
3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid has demonstrated anti-cancer activity against various cancer cell lines. Research has shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings highlight its potential as a novel anti-cancer agent.
Clinical Applications and Research Advancements
The potential clinical applications of 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid are currently being explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown promising results in animal models of inflammatory diseases and cancer, demonstrating significant efficacy and safety profiles.
In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid in a mouse model of rheumatoid arthritis. The results showed that treatment with this compound significantly reduced joint inflammation and improved overall disease symptoms without causing significant side effects.
An ongoing phase I clinical trial is currently investigating the safety and tolerability of 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid in patients with advanced solid tumors. Preliminary data from this trial have shown promising results, with several patients experiencing stable disease or partial responses.
FUTURE DIRECTIONS AND CONCLUSIONS
The growing body of research on 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid highlights its potential as a novel therapeutic agent for various diseases. Further studies are needed to fully elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its long-term safety and efficacy in larger clinical trials.
In conclusion, 3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid (CAS No. 1510144-60-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.
1510144-60-1 (3-(Oxetan-3-ylsulfanyl)pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)